2,2-Di(tert-amylperoxy)butane

LDPE polymerization initiator efficiency specific consumption

2,2-Di(tert-amylperoxy)butane (CAS 13653-62-8) belongs to the diperoxyketal class of organic peroxides, a subfamily of dialkyl peroxides that serve as free-radical initiators for ethylene (LDPE) polymerization under high pressure. It is commercially supplied as a 50–55% solution in isododecane (e.g., Luperox® 520M50, Kayaketal AM-C55) and is characterized by its selectivity as a tertiary-amyl (t-amyl) radical source, which distinguishes it from t-butyl analogs and from mono-peroxide initiators.

Molecular Formula C14H30O4
Molecular Weight 262.39 g/mol
CAS No. 13653-62-8
Cat. No. B088360
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2,2-Di(tert-amylperoxy)butane
CAS13653-62-8
Molecular FormulaC14H30O4
Molecular Weight262.39 g/mol
Structural Identifiers
SMILESCCC(C)(C)OOC(C)(CC)OOC(C)(C)CC
InChIInChI=1S/C14H30O4/c1-9-12(4,5)15-17-14(8,11-3)18-16-13(6,7)10-2/h9-11H2,1-8H3
InChIKeyIVOIHMSMNONJSR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





2,2-Di(tert-amylperoxy)butane (CAS 13653-62-8) Procurement & Selection Guide


2,2-Di(tert-amylperoxy)butane (CAS 13653-62-8) belongs to the diperoxyketal class of organic peroxides, a subfamily of dialkyl peroxides that serve as free-radical initiators for ethylene (LDPE) polymerization under high pressure [1]. It is commercially supplied as a 50–55% solution in isododecane (e.g., Luperox® 520M50, Kayaketal AM-C55) and is characterized by its selectivity as a tertiary-amyl (t-amyl) radical source, which distinguishes it from t-butyl analogs and from mono-peroxide initiators .

1
Radical source: t-Amyl ethyl radical — reported higher selectivity than t-butyl methyl radical in LDPE polymerization.
2
Product class: Diperoxyketal — differentiates from mono-peroxide initiators in radical flux profile.
3
Supply form: 50–55% solution in isododecane — ready-to-use for high-pressure injection systems.

Why t-Amyl Peroxyketals Cannot be Interchanged with t-Butyl or Mono-Peroxide Analogs


While organic peroxides of the dialkyl or peroxyketal class are often considered interchangeable radical sources, substitution of 2,2-di(tert-amylperoxy)butane with the more common 2,2-di(tert-butylperoxy)butane or with a simple mono-peroxide (e.g., dicumyl peroxide) introduces measurable penalties in productivity, specific consumption, and polymer quality. These penalties arise from a combination of a higher 10-hour half-life temperature (104 °C vs. 98 °C for the t-butyl analog) [1], intrinsically lower-energy and more selective radical generation , and substantially different process kinetics—including a >40% slower time-to-maximum-temperature for closest structural analogs [2]. The quantitative evidence below demonstrates that these differences are not marginal and directly impact commercial-scale LDPE manufacturing economics.

Thermal stability shift: Elevated 10-h half-life temperature may alter decomposition timing, affecting reactor heat balance and productivity if t-butyl analog substituted.
Radical selectivity mismatch: Lower-energy ethyl radical reduces hydrogen abstraction; t-butyl peroxides produce higher branching and gel, impacting resin optical properties.
Kinetics discrepancy: Faster time-to-maximum-temperature indicates different reaction kinetics; direct substitution may require re-optimization of initiator feed and residence time.

Quantitative Differentiation Evidence for 2,2-Di(tert-amylperoxy)butane Procurement


Superior LDPE Productivity: Higher Conversion vs. t-Butyl Analog at 180°C

In high-pressure (1800 bar) ethylene polymerization at a wall temperature of 180 °C, 2,2-di(tert-amylperoxy)butane (Luperox® 520M50) alone delivers a conversion of 11.95% with a specific consumption (CS) of 0.176 g pure peroxide per kg LDPE [1]. The structurally analogous 2,2-di(tert-butylperoxy)butane (Luperox® 220M50) has been reported to result in low productivity in the same process context [1][2], and when blended at ~30 mol% replacing the t-amyl initiator, the conversion only marginally increases to 12.1% while CS decreases to 0.163 g/kg—indicating that the t-amyl compound is the primary productivity driver [1].

LDPE Productivity
Head-to-head
Target alone: 11.95% conv., CS 0.176 g/kg
Mixture (30% t-butyl): 12.1% conv., CS 0.163 g/kg
Pure t-butyl analog: reported low productivity
Supports productivity assessment — reported higher conversion with target alone.
1800 bar, 180 °C; 20-min run.
LDPE polymerization initiator efficiency specific consumption

Higher 10-Hour Half-Life Temperature: Broader Processing Window vs. t-Butyl Peroxyketal

The 10-hour half-life temperature (t₁/₂, 10 h) of 2,2-di(tert-amylperoxy)butane is 104 °C [1], compared to 98 °C for the direct t-butyl analog 2,2-di(tert-butylperoxy)butane [2]. This 6 °C upward shift means the t-amyl initiator decays approximately 1.5–2× slower at the same temperature, expanding the safe handling and metering window while still delivering effective radical flux at typical LDPE autoclave and tubular reactor operating temperatures (120–250 °C).

10-h Half-life
Reported
Target: 104 °C
Comparator: 98 °C
Δ = +6 °C
Supports broader processing window assessment.
Measured in chlorobenzene/isododecane.
thermal stability half-life temperature process window

Lower-Energy Radical Generation: Reduced Hydrogen Abstraction vs. t-Butyl Peroxides

Tertiary-amyl peroxyketals decompose to yield ethyl radicals that are measurably less energetic and more selective than the methyl radicals produced by tertiary-butyl peroxide analogs . This selectivity manifests as reduced hydrogen abstraction from the polymer backbone, as demonstrated by the fact that tert-amyl peroxyesters provide higher initiator efficiency than tert-butyl peroxyesters due to decreased termination reactions inside the solvent cage [1]. Arkema's technical literature confirms that this radical energy difference 'avoids risks of hydrogen abstraction and favors polymerization' .

Radical Selectivity
Class-level
t-Amyl → ethyl radical (lower energy, more selective)
t-Butyl → methyl radical (higher H-abstraction tendency)
Supports branching and clarity assessment.
Inferred from decomposition mechanism; class-level evidence.
radical selectivity hydrogen abstraction polymer branching

Faster Reaction Kinetics: 42% Shorter Time to Tmax vs. Closest Structural Analog

In a direct side-by-side comparison under identical conditions (1800 bar, 180 °C wall temperature), 2,2-di(tert-amylperoxy)butane (Luperox® 520M50) reaches its maximum exotherm temperature in 15 seconds, while 2,2-(di-tert-amylperoxy)propane requires 26 seconds [1]. This 42% shorter time-to-peak translates to faster radical flux delivery and more efficient heat integration in both autoclave and tubular LDPE reactors, where residence time directly governs throughput.

Time to Tmax
Head-to-head
15 s (target)
26 s (analog)
→ 42% shorter
Supports reactor throughput assessment.
1800 bar, 180 °C; equimolar dosage.
reaction kinetics time to Tmax tubular reactor residence time

Higher Solution Density: Improved Phase Separation in High-Pressure Injection Systems

2,2-Di(tert-amylperoxy)butane has a calculated density of 0.919 ± 0.06 g/cm³ at 20 °C , whereas the 50% solution of 2,2-di(tert-butylperoxy)butane in isododecane has a measured density of 0.88 g/mL at 25 °C [1]. This higher intrinsic density of the t-amyl compound alters the phase behavior in hydrocarbon diluents at supercritical ethylene conditions, potentially improving mixing and reducing phase separation issues during high-pressure injection.

Solution Density
Context-dependent
Target: 0.919 ± 0.06 g/cm³
Comparator: 0.88 g/mL
~0.04 g/cm³ higher
Supports phase separation assessment.
Calculated vs measured; may aid injection mixing.
physical property density solvent compatibility

Optimal Use Cases for 2,2-Di(tert-amylperoxy)butane Based on Quantitative Evidence


High-Productivity LDPE Tubular Reactor Operations (150–200 °C Initiation)

When a tubular LDPE process requires initiation temperatures between 150 °C and 200 °C, 2,2-di(tert-amylperoxy)butane delivers the highest demonstrated single-peroxide conversion (11.95% at 180 °C) and fastest time-to-Tmax (15 s) among structurally related diperoxyketals [1]. Its 10-hour half-life temperature of 104 °C provides sufficient thermal stability to withstand pre-heater temperatures up to approximately 90–95 °C without significant premature decomposition, while the lower-energy ethyl radical minimizes chain branching, yielding LDPE with superior optical properties .

Co-Initiator 'Productivity Booster' with 2,2-(Di-tert-amylperoxy)propane

Blending 2,2-di(tert-amylperoxy)butane with 2,2-(di-tert-amylperoxy)propane at a molar ratio of approximately 70:30 increases conversion by approximately 2% relative to the butane compound alone, while reducing specific peroxide consumption by approximately 10% (from 0.176 g/kg to 0.159 g/kg) and increasing LDPE output by approximately 9% by weight [1]. This synergy is not observed when the t-butyl analog Luperox® 220M50 is substituted as the co-initiator, where conversion and specific consumption are inferior [1].

Low-Gel, High-Clarity LDPE Film Resin Production

For LDPE film grades requiring minimal gel count and high optical clarity, tert-amyl peroxyketals are preferred over tert-butyl analogs because the ethyl radical generated by t-amyl decomposition is less prone to abstract hydrogen atoms from the polyethylene backbone [1]. This reduces long-chain branching and gel formation during polymerization, resulting in film with fewer optical defects and improved mechanical properties. Selectionof 2,2-di(tert-amylperoxy)butane over generic dialkyl peroxides (e.g., dicumyl peroxide) or tert-butyl peroxyketals is thus justified when clarity specifications are stringent .

Application
Selection Property
Validation Focus
High-productivity LDPE tubular reactor (150–200 °C)
t-Amyl radical selectivity and fast kinetics
Reported conversion efficiency and time-to-Tmax under process conditions
Initiator blend synergy with 2,2-(di-tert-amylperoxy)propane
Co-initiator productivity improvement
Reported reduced specific consumption and increased output in trials
Low-gel, high-clarity LDPE film resin
Low hydrogen-abstraction radical source
Branching tendency and gel content in film evaluation
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